
2-(Difluoromethoxy)phenyl isocyanate molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(Difluoromethoxy)phenyl

isocyanate

Cat. No.: B071651 Get Quote

Technical Guide: 2-(Difluoromethoxy)phenyl
Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,

and reactivity of 2-(Difluoromethoxy)phenyl isocyanate, a key intermediate in the

development of novel pharmaceuticals and agrochemicals. The incorporation of the

difluoromethoxy group can significantly enhance the metabolic stability and lipophilicity of

bioactive molecules, making this reagent a valuable tool in medicinal chemistry.

Core Properties of 2-(Difluoromethoxy)phenyl
Isocyanate
The fundamental molecular attributes of 2-(Difluoromethoxy)phenyl isocyanate are

summarized in the table below.
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Identifier Value Citations

Molecular Formula C₈H₅F₂NO₂ [1][2]

Linear Formula F₂CHOC₆H₄NCO [3]

Molecular Weight 185.13 g/mol [1][2][3]

CAS Number 186589-03-7 [1][3]

Experimental Protocols
Isocyanates are highly reactive electrophiles that readily react with nucleophiles such as

amines, alcohols, and water. A primary application of 2-(Difluoromethoxy)phenyl isocyanate
in drug development is its reaction with primary and secondary amines to form substituted

ureas. Many urea derivatives are known to possess biological activity, for instance, as kinase

inhibitors.

Synthesis of N-(Aryl)-N'-[2-(difluoromethoxy)phenyl]urea
Derivatives
This protocol details a general procedure for the synthesis of a substituted urea by reacting 2-
(Difluoromethoxy)phenyl isocyanate with a substituted aniline. This reaction forms the basis

for the synthesis of a wide range of biologically active compounds.[2]

Materials:

2-(Difluoromethoxy)phenyl isocyanate

Substituted aniline (e.g., 2-bromo-6-fluoroaniline)[2]

Acetonitrile (anhydrous)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar
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Heating mantle

Rotary evaporator

Filtration apparatus (e.g., Büchner funnel)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve

the 2-(Difluoromethoxy)phenyl isocyanate (1.0 equivalent) in anhydrous acetonitrile.

To this solution, add the substituted aniline (e.g., 2-bromo-6-fluoroaniline, 1.0 equivalent).[2]

Stir the resulting solution at room temperature for 15 minutes to ensure homogeneity.

Heat the reaction mixture to reflux (approximately 82-85 °C for acetonitrile) and maintain this

temperature for 24-48 hours.[2] The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Concentrate the solution in vacuo using a rotary evaporator to obtain a viscous residue or a

solid precipitate.[2]

If a solid precipitates, collect the product by suction filtration.

Wash the collected solid with a small amount of cold acetonitrile to remove any unreacted

starting materials.[2]

Dry the purified product under vacuum to yield the N-(Aryl)-N'-[2-

(difluoromethoxy)phenyl]urea.

Workflow and Pathway Visualizations
The following diagrams illustrate key logical and experimental workflows related to 2-
(Difluoromethoxy)phenyl isocyanate.
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Synthesis of a Substituted Urea

Reactants

Reaction Conditions

Workup & Purification
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Caption: Experimental workflow for the synthesis of a substituted urea.
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General Reactivity of Isocyanates

Common Nucleophiles

Resulting Functional Groups

2-(Difluoromethoxy)phenyl
Isocyanate (Electrophile)

Amine (R-NH₂) Alcohol (R-OH) Water (H₂O)

Urea Carbamate
Amine + CO₂

(via unstable carbamic acid)
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Caption: Reactivity of 2-(Difluoromethoxy)phenyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(Difluoromethoxy)phenyl isocyanate molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071651#2-difluoromethoxy-phenyl-isocyanate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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